Cas no 80531-13-1 (1-Benzyl-1H-indole-5-carbonitrile)
80531-13-1 structure
Product Name:1-Benzyl-1H-indole-5-carbonitrile
CAS No:80531-13-1
MF:C16H12N2
MW:232.279883384705
MDL:MFCD15200964
CID:1072835
PubChem ID:16114683
Update Time:2025-04-20
1-Benzyl-1H-indole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl-1H-indole-5-carbonitrile
- 1-benzyl-2-cyanoindole
- 1-benzyl-5-cyanoindole
- I10-1170
- 1-benzylindole-5-carbonitrile
- AKOS005174368
- LS-04439
- SCHEMBL1247611
- DTXSID10583016
- MFCD15200964
- CS-0317156
- FT-0683830
- 80531-13-1
- XZCSETGZSGBGCI-UHFFFAOYSA-N
- ALBB-014158
- DA-41321
- 1H-indole-5-carbonitrile, 1-(phenylmethyl)-
-
- MDL: MFCD15200964
- Inchi: 1S/C16H12N2/c17-11-14-6-7-16-15(10-14)8-9-18(16)12-13-4-2-1-3-5-13/h1-10H,12H2
- InChI Key: XZCSETGZSGBGCI-UHFFFAOYSA-N
- SMILES: N1(C=CC2C=C(C#N)C=CC1=2)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 232.10000
- Monoisotopic Mass: 232.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.72000
- LogP: 3.56128
1-Benzyl-1H-indole-5-carbonitrile Security Information
- Hazard Category Code: 22
-
Hazardous Material Identification:
- HazardClass:IRRITANT
1-Benzyl-1H-indole-5-carbonitrile Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Benzyl-1H-indole-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM235724-10g |
1-Benzyl-1H-indole-5-carbonitrile |
80531-13-1 | 95%+ | 10g |
$341 | 2021-08-04 | |
| Chemenu | CM235724-25g |
1-Benzyl-1H-indole-5-carbonitrile |
80531-13-1 | 95%+ | 25g |
$664 | 2021-08-04 | |
| TRC | B130510-50mg |
1-Benzyl-1H-indole-5-carbonitrile |
80531-13-1 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B130510-100mg |
1-Benzyl-1H-indole-5-carbonitrile |
80531-13-1 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B130510-500mg |
1-Benzyl-1H-indole-5-carbonitrile |
80531-13-1 | 500mg |
$ 115.00 | 2022-06-07 | ||
| abcr | AB266125-1 g |
1-Benzyl-1H-indole-5-carbonitrile |
80531-13-1 | 1g |
€128.10 | 2023-04-26 | ||
| abcr | AB266125-5 g |
1-Benzyl-1H-indole-5-carbonitrile |
80531-13-1 | 5g |
€365.50 | 2023-04-26 | ||
| abcr | AB266125-10 g |
1-Benzyl-1H-indole-5-carbonitrile |
80531-13-1 | 10g |
€563.30 | 2023-04-26 | ||
| Chemenu | CM235724-5g |
1-Benzyl-1H-indole-5-carbonitrile |
80531-13-1 | 95%+ | 5g |
$209 | 2024-07-23 | |
| Alichem | A199011138-5g |
1-Benzyl-1H-indole-5-carbonitrile |
80531-13-1 | 97% | 5g |
$317.19 | 2023-09-01 |
1-Benzyl-1H-indole-5-carbonitrile Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
80531-13-1 (1-Benzyl-1H-indole-5-carbonitrile) Related Products
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- 887583-42-8(1H-Indole-5-methanamine,1-(phenylmethyl)-)
- 1030423-43-8(1-Benzyl-1H-indole-6-carbonitrile)
- 19402-87-0(9-Benzylcarbazole)
- 177548-00-4(1-Benzyl-1H-indole-4-carbonitrile)
- 393795-62-5(1H-Indole, 1-(2-naphthalenylmethyl)-)
- 130360-87-1(1H-Indole, 5-methyl-1-(phenylmethyl)-)
- 177548-87-7(1H-Indole-4-carbonitrile, 1-([1,1'-biphenyl]-4-ylmethyl)-)
- 57103-00-1(9-ethyl-9H-carbazole-3-carbonitrile)
- 83783-28-2(1-Ethyl-1H-indole-5-carbonitrile)
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